Phosphoric acid dodecyl 2-hydroxy-3-methacryloyloxypropyl(sodium) salt

• CAS RN: 105751-30-2
• Molecular Formula: C19H36NaO7P
• Molecular Weight: 430.4 g/mol
• IUPAC Name: sodium;dodecyl [2-hydroxy-3-(2-methylprop-2-enoyloxy)propyl] phosphate
• InChI: InChI=1S/C19H37O7P.Na/c1-4-5-6-7-8-9-10-11-12-13-14-25-27(22,23)26-16-18(20)15-24-19(21)17(2)3;/h18,20H,2,4-16H2,1,3H3,(H,22,23);/q;+1/p-1
• InChI Key: SFQRSHQHSUFUFR-UHFFFAOYSA-M
• Isomeric SMILES: CCCCCCCCCCCCOP(=O)([O-])OCC(COC(=O)C(=C)C)O.[Na+]
• synonyms: Phosphoric acid dodecyl 2-hydroxy-3-methacryloyloxypropyl(sodium) salt

Description

Phosphoric acid dodecyl 2-hydroxy-3-methacryloyloxypropyl(sodium) salt, also known as SLES-3, is a surfactant commonly used in various industries such as cosmetics, detergents, and pharmaceuticals. This compound is synthesized through a series of chemical reactions and has been extensively studied for its scientific research applications. In

Mechanism Of Action

Phosphoric acid dodecyl 2-hydroxy-3-methacryloyloxypropyl(sodium) salt works by reducing the surface tension between two immiscible phases, such as oil and water. This property makes it an effective surfactant in various applications. In drug delivery systems, Phosphoric acid dodecyl 2-hydroxy-3-methacryloyloxypropyl(sodium) salt forms micelles that encapsulate the drug molecules, increasing their solubility and stability. In biochemical assays, Phosphoric acid dodecyl 2-hydroxy-3-methacryloyloxypropyl(sodium) salt is used to solubilize hydrophobic compounds, allowing them to be easily mixed with aqueous solutions.

Biochemical And Physiological Effects

Phosphoric acid dodecyl 2-hydroxy-3-methacryloyloxypropyl(sodium) salt has been shown to have low toxicity and is generally considered safe for use in various industries. However, prolonged exposure to high concentrations of Phosphoric acid dodecyl 2-hydroxy-3-methacryloyloxypropyl(sodium) salt can cause skin irritation and damage to the eyes. In vitro studies have shown that Phosphoric acid dodecyl 2-hydroxy-3-methacryloyloxypropyl(sodium) salt can disrupt the cell membrane of certain cell types, leading to cell death. However, these effects are only observed at high concentrations that are not typically encountered in industrial or laboratory settings.

Advantages And Limitations For Lab Experiments

Phosphoric acid dodecyl 2-hydroxy-3-methacryloyloxypropyl(sodium) salt has several advantages for use in laboratory experiments. It is readily available, has low toxicity, and is relatively inexpensive. Additionally, Phosphoric acid dodecyl 2-hydroxy-3-methacryloyloxypropyl(sodium) salt can be used in a wide range of applications, from drug delivery systems to biochemical assays. However, there are limitations to its use. Phosphoric acid dodecyl 2-hydroxy-3-methacryloyloxypropyl(sodium) salt can interfere with certain assays, particularly those that involve protein-protein interactions. Additionally, Phosphoric acid dodecyl 2-hydroxy-3-methacryloyloxypropyl(sodium) salt can cause nonspecific binding in some assays, leading to false positives.

Future Directions

There are several future directions for research on Phosphoric acid dodecyl 2-hydroxy-3-methacryloyloxypropyl(sodium) salt. One area of interest is the development of new drug delivery systems that utilize Phosphoric acid dodecyl 2-hydroxy-3-methacryloyloxypropyl(sodium) salt as a surfactant. Additionally, there is ongoing research on the use of Phosphoric acid dodecyl 2-hydroxy-3-methacryloyloxypropyl(sodium) salt in the development of new biochemical assays. Finally, there is interest in exploring the use of Phosphoric acid dodecyl 2-hydroxy-3-methacryloyloxypropyl(sodium) salt in the field of nanotechnology, particularly in the development of new nanomaterials.
Conclusion:
Phosphoric acid dodecyl 2-hydroxy-3-methacryloyloxypropyl(sodium) salt, or Phosphoric acid dodecyl 2-hydroxy-3-methacryloyloxypropyl(sodium) salt, is a versatile compound that has numerous scientific research applications. It is synthesized through a well-established method and has been extensively studied for its mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions. With ongoing research, Phosphoric acid dodecyl 2-hydroxy-3-methacryloyloxypropyl(sodium) salt has the potential to continue to be a valuable tool in various industries and scientific fields.

Synthesis Methods

Phosphoric acid dodecyl 2-hydroxy-3-methacryloyloxypropyl(sodium) salt is synthesized through a series of chemical reactions that involve the condensation of dodecyl alcohol with ethylene oxide and propylene oxide. The resulting product is then reacted with methacrylic acid and phosphoric acid to form the final compound. The synthesis method is well-established and has been optimized for large-scale production.

Scientific Research Applications

Phosphoric acid dodecyl 2-hydroxy-3-methacryloyloxypropyl(sodium) salt has been extensively studied for its scientific research applications. One of the most common applications is in the field of drug delivery. Phosphoric acid dodecyl 2-hydroxy-3-methacryloyloxypropyl(sodium) salt has been shown to enhance the solubility and bioavailability of poorly soluble drugs, making it an ideal candidate for drug delivery systems. Additionally, Phosphoric acid dodecyl 2-hydroxy-3-methacryloyloxypropyl(sodium) salt has been used as a surfactant in various biochemical assays to facilitate the mixing of hydrophobic compounds with aqueous solutions.